(4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride

• IUPAC Name: [4-(trifluoromethyl)pyrrolidin-3-yl]methanol;hydrochloride
• InChI: InChI=1S/C6H10F3NO.ClH/c7-6(8,9)5-2-10-1-4(5)3-11;/h4-5,10-11H,1-3H2;1H
• InChI Key: GOWTXUHBQKEZEX-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(CN1)C(F)(F)F)CO.Cl
• Molecular Formula: C6H11ClF3NO
• DSSTOX Substance ID: DTXSID10628870
• Molecular Weight: 205.60 g/mol
• CAS RN: 168544-97-6

Description

(4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride is a chemical compound that has gained significant attention in scientific research. It is a white crystalline solid that is soluble in water and has a molecular weight of 195.64 g/mol. This compound is used in various scientific applications due to its unique properties and potential benefits.

Mechanism of Action

The mechanism of action of (4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride is not fully understood. However, it is believed to act as a nucleophile and a Lewis base, which makes it useful in various chemical reactions.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of (4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride. However, it has been found to be non-toxic and has no significant adverse effects on human health.

Advantages and Limitations for Lab Experiments

One of the major advantages of (4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride is its high purity and stability. It is also readily available and can be easily synthesized in the laboratory. However, its high cost and limited availability in some regions may limit its use in scientific research.

Future Directions

There are several future directions for the use of (4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride in scientific research. These include:
1. Development of new chemical compounds: This compound can be used in the synthesis of new chemical compounds, including pharmaceuticals and agrochemicals.
2. Material science: (4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride can be used in the development of new materials, such as polymers and catalysts.
3. Organic synthesis: This compound can be used in various organic synthesis reactions, including the synthesis of heterocyclic compounds.
4. Medicinal chemistry: (4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride has potential applications in medicinal chemistry, including drug discovery and development.
In conclusion, (4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride is a compound that has significant potential in scientific research. Its unique properties make it useful in various applications, including the synthesis of new chemical compounds and the development of new materials. Further research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of (4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride involves the reaction of 4-trifluoromethylpyrrolidine with formaldehyde and hydrogen chloride. The reaction is carried out in the presence of a catalyst and under controlled conditions to yield the desired product. The purity of the product can be improved by recrystallization.

Scientific Research Applications

(4-Trifluoromethyl-pyrrolidin-3-YL)-methanol hydrochloride has been extensively studied for its potential use in scientific research. It has been found to be useful in the synthesis of various chemical compounds, including pharmaceuticals and agrochemicals. This compound is also used in the development of new materials, such as polymers and catalysts.